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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the thermal properties of
C12H18 aromatic isomers. Understanding these properties is critical for a wide range of
applications, from process design and safety in the chemical industry to the formulation and
stability of pharmaceuticals. This document presents a compilation of quantitative data, detailed
experimental protocols for key thermal analysis techniques, and visualizations to elucidate the
relationships between molecular structure and thermal behavior.

Thermal Properties of C12H18 Aromatic Isomers: A
Comparative Analysis

The arrangement of the six carbon atoms in the side chains of C12H18 aromatic isomers
significantly influences their thermal properties. Variations in branching, symmetry, and the
position of alkyl groups on the benzene ring lead to distinct melting points, boiling points, and
enthalpies of vaporization. The following tables summarize the available quantitative data for a
range of C12H18 aromatic isomers, providing a clear basis for comparison.

Table 1: Boiling and Melting Points of Triethylbenzene Isomers
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Isomer CAS Number Boiling Point (°C) Melting Point (°C)
1,2,3-Triethylbenzene 42205-08-3 218-219 39[1]
1,2,4-Triethylbenzene 877-44-1 220-222[2] -78[2]
1,3,5-Triethylbenzene 102-25-0 215[3][4] -66.5[3][4]

Table 2: Boiling and Melting Points of Diethyl-dimethylbenzene Isomers

Isomer CAS Number Boiling Point (°C)
1,2-Diethyl-3,4-
) 54410-75-2 229.85
dimethylbenzene
1,4-Diethyl-2,5-
100-18-5 105

dimethylbenzene

Table 3: Boiling and Melting Points of Propyl- and Isopropyl- Aromatic Isomers

Isomer CAS Number Boiling Point (°C) Melting Point (°C)
1-Isopropyl-4-

Propy Not Available 214[5]
propylbenzene
1-Isopropenyl-4- )
) Not Available 220[6] -31[6]
isopropylbenzene
1,4-

100-18-5 210.3[7]

Diisopropylbenzene

Table 4: Enthalpy of Vaporization of Select C12H18 Aromatic Isomers

Enthalpy of Vaporization

Isomer CAS Number

(kd/imol)
1,2,4-Triethylbenzene 877-44-1 51.2[8]
1,3,5-Triethylbenzene 102-25-0 65 (estimated)[9]
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Experimental Protocols for Thermal Analysis

Accurate determination of the thermal properties of C12H18 aromatic isomers relies on precise
and standardized experimental methodologies. This section details the protocols for three key
analytical techniques: Differential Scanning Calorimetry (DSC), bomb calorimetry, and the
determination of the heat of vaporization.

Determination of Melting Point and Enthalpy of Fusion
by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful thermoanalytical technique for determining the
melting point and the heat of fusion of a substance. It measures the difference in the amount of
heat required to increase the temperature of a sample and a reference as a function of
temperature.

Methodology based on ASTM D3418:

e Sample Preparation: A small sample of the C12H18 isomer (typically 1-5 mg) is accurately
weighed and hermetically sealed in an aluminum pan.

e Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using
certified reference materials (e.g., indium). An empty sealed aluminum pan is used as the
reference.

o Experimental Conditions: The sample and reference are placed in the DSC cell. The cell is
then purged with an inert gas, such as nitrogen, to create an inert atmosphere.

o Temperature Program: The sample is subjected to a controlled temperature program. A
typical program involves an initial isothermal period, followed by a linear heating ramp (e.g.,
10 °C/min) through the melting transition, and a final isothermal period.

o Data Analysis: The DSC thermogram plots heat flow versus temperature. The melting point
is determined as the onset or peak temperature of the endothermic melting peak. The
enthalpy of fusion (AHfus) is calculated by integrating the area of the melting peak.
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Determination of Enthalpy of Combustion by Bomb
Calorimetry

Bomb calorimetry is a standard method for determining the heat of combustion of a substance.

This data can be used to calculate the standard enthalpy of formation.

Methodology:

Sample Preparation: A precisely weighed pellet (typically 0.5-1.0 g) of the C12H18 isomer is
placed in a sample cup within a high-pressure stainless steel vessel known as a "bomb".

Fuse Wire: A fine iron wire of known mass and length is connected to two electrodes, with
the wire in contact with the sample pellet.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

Calorimeter Assembly: The bomb is placed in a well-insulated water bath of a known volume.
A stirrer ensures uniform water temperature, which is measured with a high-precision
thermometer.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water bath is recorded at regular intervals before,
during, and after combustion until a stable final temperature is reached.

Calculations: The total heat released is calculated from the temperature rise of the water and
the heat capacity of the calorimeter system. Corrections are made for the heat of combustion
of the fuse wire and for the formation of any side products like nitric acid. From the heat of
combustion at constant volume (AU), the enthalpy of combustion (AH) can be calculated.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization (AHvap), the heat required to transform a given quantity of a

substance from a liquid into a gas at a given pressure, can be determined using various

calorimetric methods.

Methodology using a vaporization calorimeter:
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e Apparatus Setup: A vaporization vessel containing the liquid sample is placed within a
calorimeter containing a known mass of water. A system for passing a controlled flow of inert
gas (e.g., air or nitrogen) through the liquid is established.

e Initial Measurements: The initial mass of the vaporization vessel with the sample and the
initial temperature of the calorimeter water are recorded.

» Vaporization: A steady flow of the inert gas is passed through the liquid, causing it to
evaporate at a constant rate. The heat required for this endothermic process is drawn from
the surrounding water in the calorimeter, causing a decrease in its temperature.

o Temperature Monitoring: The temperature of the water in the calorimeter is monitored
continuously.

o Final Measurements: After a sufficient amount of the sample has vaporized, the gas flow is
stopped. The final temperature of the water and the final mass of the vaporization vessel are
recorded.

o Calculation: The mass of the vaporized liquid is determined by the difference in the initial and
final masses of the vessel. The heat absorbed from the water is calculated from the
temperature drop and the heat capacity of the calorimeter system. The molar enthalpy of
vaporization is then calculated by dividing the total heat absorbed by the number of moles of
the vaporized sample.

Visualization of Structure-Property Relationships
and Experimental Workflows

The following diagrams, created using the DOT language, provide visual representations of key
concepts and processes discussed in this guide.
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Relationship Between Molecular Structure and Boiling Point of C12H18 Isomers
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Caption: Influence of isomer structure on boiling and melting points.
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General Experimental Workflow for Thermal Property Determination
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Thermal Property Determination
(Melting Point, Enthalpy, etc.)
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Caption: A generalized workflow for thermal analysis experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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